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Compound of Interest

Compound Name: 2-Chloronicotinaldehyde

Cat. No.: B135284 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling and disposal of 2-Chloronicotinaldehyde, a crucial biochemical reagent in life

science research.

2-Chloronicotinaldehyde, also known as 2-Chloropyridine-3-carbaldehyde, is a valuable

intermediate in pharmaceutical synthesis.[1] However, its handling requires strict adherence to

safety protocols to mitigate potential hazards. This document outlines the necessary personal

protective equipment (PPE), step-by-step operational procedures, and compliant disposal

methods.

Chemical and Physical Properties
Understanding the properties of 2-Chloronicotinaldehyde is the first step in safe handling.

This substance is a white to off-white solid at room temperature.[1]
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Property Value

Molecular Formula C₆H₄ClNO

Molecular Weight 141.56 g/mol [1]

Melting Point 77 - 81 °C / 170.6 - 177.8 °F[2]

Boiling Point 119°C (at 30 Torr)[1]

Appearance Yellow Solid[2]

Stability
Stable under normal conditions, but is air

sensitive.[2]

Incompatible Materials Strong oxidizing agents, Strong acids.[2]

Hazard Identification and Personal Protective
Equipment (PPE)
2-Chloronicotinaldehyde is classified as a hazardous chemical, causing skin irritation, serious

eye irritation, and potential respiratory irritation.[2] Therefore, the use of appropriate personal

protective equipment is mandatory.
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Protection Type Required PPE
Specifications and
Standards

Eye and Face
Tight sealing safety goggles or

a face shield.

Must meet ANSI standard

Z87.1-2003, OSHA's 29 CFR

1910.133, or European

Standard EN166.[2][3] Safety

glasses must be worn beneath

a face shield.[4]

Skin

Appropriate protective gloves

and clothing to prevent skin

exposure.

Gloves must be inspected prior

to use. Use proper glove

removal technique.[5]

Respiratory

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required if exposure limits are

exceeded or if irritation is

experienced. Recommended

filter type: Particulates filter

conforming to EN 143.[2][3]

Operational Plan: From Receipt to Disposal
A systematic approach to handling 2-Chloronicotinaldehyde is crucial for laboratory safety.

The following workflow outlines the key steps.

Receiving and 
Unpacking Secure StorageInspect and Log Handling and Use 

(in Fume Hood)
Retrieve for Experiment

Spill Response
Accidental Release

Waste CollectionCollect Contaminated 
Materials

Contain and Clean Up

Disposal

Transfer to Licensed 
Disposal Company
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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